Cas no 868223-90-9 (ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-90-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6129887
• PubChem ID: 2149388
• Update Time: 2025-07-16

ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate
• Acetic acid, 2-[[1,2-dihydro-1-oxo-2-[2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl]-5-isoquinolinyl]oxy]-, ethyl ester
• SR-01000909170-1
• AKOS024610141
• ethyl 2-[(1-oxo-2-{[(2,4,6-trimethylphenyl)carbamoyl]methyl}-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• 868223-90-9
• SR-01000909170
• ethyl 2-[1-oxo-2-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]isoquinolin-5-yl]oxyacetate
• ethyl 2-((2-(2-(mesitylamino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• F1808-0080

• Inchi： 1S/C24H26N2O5/c1-5-30-22(28)14-31-20-8-6-7-19-18(20)9-10-26(24(19)29)13-21(27)25-23-16(3)11-15(2)12-17(23)4/h6-12H,5,13-14H2,1-4H3,(H,25,27)
• InChI Key： AVBDTIKSRHFDBX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC2=C1C=CN(CC(=O)NC1=C(C)C=C(C)C=C1C)C2=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 629.4±55.0 °C(Predicted)
• pka: 13.58±0.70(Predicted)

Additional information on ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate

Ethyl 2-(1-Oxo-2-{(2,4,6-Trimethylphenyl)carbamoylmethyl}-1,2-Dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-90-9): A Comprehensive Overview

Ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate is C₃₀H₃₄N₂O₅, with a molecular weight of approximately 506.60 g/mol. The compound features a central isoquinoline ring system with various functional groups attached, including an ester group, a carbonyl group, and a substituted phenyl ring. These functional groups contribute to the compound's stability and reactivity in different chemical environments.

The presence of the ester group (C-O-C) in the molecule makes it potentially useful in various synthetic transformations. The carbonyl group (C=O) adds polarity to the molecule, which can influence its solubility and reactivity in polar solvents. The substituted phenyl ring with three methyl groups (C₆H₃(CH₃)₃) enhances the compound's lipophilicity and can affect its biological activity.

Synthesis Methods

The synthesis of ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate has been reported in several research articles. One common approach involves the condensation of an appropriate isoquinoline derivative with a substituted phenylcarbamate followed by esterification. The detailed synthetic route typically includes the following steps:

1. Nucleophilic Aromatic Substitution: An isoquinoline derivative is reacted with a substituted phenylcarbamate to form an intermediate.
2. Esterification: The intermediate is then subjected to esterification using ethyl bromoacetate or a similar reagent to form the final product.
3. Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity.

This synthetic route provides a robust method for producing the compound with high yield and purity, making it suitable for further biological evaluation.

Biological Activity and Applications

Ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate has shown promising biological activity in various studies. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific cellular pathways. For instance, studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate may have therapeutic applications in treating inflammatory diseases and certain types of cancer.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

If these initial trials are successful, further Phase II and III trials will be conducted to assess the efficacy of the compound in treating specific diseases. The potential for this compound to address unmet medical needs makes it an exciting candidate for drug development.

Conclusion

In conclusion, ethyl 2-(1-oxo-2-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-90-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it holds great promise for addressing various medical conditions.